![molecular formula C25H19FN2O3S B2803269 2-[(4-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one CAS No. 1291859-11-4](/img/structure/B2803269.png)
2-[(4-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4-fluorobenzyl)sulfanyl]-3-(3-methoxybenzyl)[1]benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H19FN2O3S and its molecular weight is 446.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthetic Approaches : Research has explored various synthetic routes for creating derivatives of benzofuro[3,2-d]pyrimidin-4(3H)-one, demonstrating their potential in solid-state fluorescence properties and computational analysis. These compounds have been synthesized through reactions involving heterocyclic ketene dithioacetals and guanidine carbonate or (S)-methylisothiourea sulfate, showing strong solid-state fluorescence (Yokota et al., 2012).
Crystal Structure and Molecular Docking : A novel hepatitis B (HBV) inhibitor with the core structure of pyrimido[5,4-b]indol-4-one, showcasing its synthesis, crystal structure, Hirshfeld surface analysis, and molecular docking studies. This compound exhibited nanomolar inhibitory activity against HBV in vitro, highlighting its potential as a biologically active molecule (Ivashchenko et al., 2019).
Biological Activities
Anticonvulsant and Antidepressant Properties : Pyrido[2,3-d]pyrimidine derivatives, including structures related to the compound of interest, have been designed, synthesized, and evaluated for their anticonvulsant and antidepressant activities. Certain derivatives showed significant potency in pharmacological tests, comparable to known drugs like carbamazepine and fluoxetine (Zhang et al., 2016).
Antibacterial and Antifungal Activities : Derivatives of thieno[2,3-d]pyrimidin-4(3H)-ones have been synthesized and tested for their antibacterial and antifungal activities against various strains of bacteria and fungi. Some compounds demonstrated higher antifungal activity than standard treatments like fluconazole, indicating their potential as antimicrobial agents (Kahveci et al., 2020).
Antitubercular Agents : Benzocoumarin-pyrimidine hybrids have been synthesized and evaluated as a new class of antitubercular agents. Their DNA cleavage and X-ray studies indicate that some of these hybrids display potent antitubercular activity with minimal cytotoxicity, suggesting a promising avenue for developing new treatments against tuberculosis (Reddy et al., 2015).
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]-3-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19FN2O3S/c1-30-19-6-4-5-17(13-19)14-28-24(29)23-22(20-7-2-3-8-21(20)31-23)27-25(28)32-15-16-9-11-18(26)12-10-16/h2-13H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLFYHXVNYVOUCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.